2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide” is a derivative of 2-Amino-5-(4-methoxyphenyl)-1,3,4-thiadiazole . It is used as a reactant in the synthesis of substituted thiadiazolyl (styryl)quinazolinones with anticonvulsant, sedative-hypnotic, and CNS depressant activities .
Synthesis Analysis
The synthesis of this compound involves several steps. The yield was reported to be 72% with a melting point of 174–176°C . The reaction mixture was monitored by thin layer chromatography (TLC) using commercial glass-backed TLC plates .Molecular Structure Analysis
The molecular structure of the compound was determined using various techniques. The IR spectrum showed peaks at 3348, 3313, 3055, 2980, 1688, 1624, 1608 cm−1 . The 1H NMR spectrum (DMSO-d6, 500 MHz) showed peaks at various chemical shifts .Chemical Reactions Analysis
The compound is held together in the unit cell by the combination of both intramolecular covalent and intermolecular secondary interactions . Intramolecular N–H···O hydrogen bonding occurs in the molecule .Physical And Chemical Properties Analysis
The compound has a melting point of 174–176°C . The IR, 1H NMR, and 13C NMR spectra provide information about the functional groups present in the molecule .Scientific Research Applications
Synthesis and Structural Elucidation
Compounds containing the 1,2,4-triazole moiety have been extensively studied for their wide range of pharmacological activities, including antimicrobial, antifungal, and anti-tuberculosis properties. For instance, a study on the synthesis, structural elucidation, and antimicrobial screening of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives highlighted their potential against various microbial strains (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).
Anticonvulsant Activity
The search for new drugs with anticonvulsant properties has led to the development of compounds based on the 1,2,4-triazole scaffold. A notable example is the synthesis and evaluation of functionalized alpha-heteroatom-substituted amino acids, demonstrating significant anticonvulsant activity, indicating the therapeutic potential of such derivatives (Kohn, Sawhney, Legall, Robertson, & Leander, 1991).
Antimicrobial Agents
Further exploration into 1,2,4-triazole derivatives has yielded compounds with potent antimicrobial effects. For example, the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives have been documented, showcasing their effectiveness against a range of bacterial and fungal strains (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Antioxidant Activity
The antioxidant properties of 1,2,4-triazole-based compounds have also been investigated. In a study focusing on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, significant antioxidant activity was observed, highlighting the potential for these compounds in oxidative stress-related conditions (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2S/c1-13(2)14-4-8-16(9-5-14)22-18(26)12-28-20-24-23-19(25(20)21)15-6-10-17(27-3)11-7-15/h4-11,13H,12,21H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYCYKDXUGHSMMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.